2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol

• IUPAC Name: 2-[4-(furan-2-yl)-3H-1,5-benzodiazepin-2-yl]phenol
• InChI: InChI=1S/C19H14N2O2/c22-18-9-4-1-6-13(18)16-12-17(19-10-5-11-23-19)21-15-8-3-2-7-14(15)20-16/h1-11,22H,12H2
• InChI Key: HXZRSRJPFKPHKZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NC2=CC=CC=C2N=C1C3=CC=CO3)C4=CC=CC=C4O
• Molecular Formula: C19H14N2O2
• Molecular Weight: 302.3 g/mol

Description

2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol, also known as FLP-7, is a benzodiazepine compound that has been widely studied for its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol acts as a positive allosteric modulator of GABA-A receptors, enhancing the activity of these receptors and increasing the inhibitory effects of GABA. This leads to a decrease in neuronal excitability and a reduction in anxiety-related behaviors.
Biochemical and Physiological Effects:
In addition to its anxiolytic effects, 2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol has been shown to have a variety of other biochemical and physiological effects. These include the modulation of ion channels, the regulation of neurotransmitter release, and the modulation of intracellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol is that it has a relatively high affinity for GABA-A receptors, making it a potent modulator of these receptors. However, one limitation is that the compound has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several potential future directions for research on 2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol. One area of focus could be the development of more potent and selective modulators of GABA-A receptors based on the structure of 2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol. Another area of research could be the investigation of the compound's effects on other neurological processes, such as memory and learning. Additionally, further studies could be conducted to explore the potential therapeutic applications of 2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol in the treatment of other neurological disorders, such as epilepsy and depression.

Synthesis Methods

The synthesis of 2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol involves several steps, including the reaction of 2-aminobenzenethiol with 2-(2-furyl)acetonitrile to form the intermediate compound 2-(2-furyl)-3-(phenylsulfanyl)benzonitrile. This intermediate is then reacted with 2-bromo-4-hydroxyacetophenone to form the final product, 2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol.

Scientific Research Applications

2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to modulate the activity of GABA-A receptors, which are involved in the regulation of anxiety and other neurological processes. 2-[4-(2-furyl)-3H-1,5-benzodiazepin-2-yl]phenol has been shown to have anxiolytic effects in animal models, making it a promising candidate for the development of new anxiety treatments.